![molecular formula C8H6O2S2 B596650 Thieno[3,4-b]thiophene-2-carboxylic acid CAS No. 14630-08-1](/img/structure/B596650.png)
Thieno[3,4-b]thiophene-2-carboxylic acid
Overview
Description
Thieno[3,4-b]thiophene-2-carboxylic acid is a thiophenecarboxylic acid in which the carboxy group is located at position 2 . It is an important building block in the preparation of fluorescent brightening agents, fungicides, and anti-cancer drugs .
Synthesis Analysis
Thieno[3,4-b]thiophene-2-carboxylic acid can be synthesized through various methods. One such method involves the condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another method involves the use of 2-(2-thienyl)ethanol and carbon disulfide in a catalytic vapor-phase reaction .Molecular Structure Analysis
The molecular structure of Thieno[3,4-b]thiophene-2-carboxylic acid is represented by the empirical formula C7H4O2S2 . The SMILES string representation is OC(=O)c1cc2sccc2s1 .Chemical Reactions Analysis
Thieno[3,4-b]thiophene-2-carboxylic acid can undergo various chemical reactions. For instance, it can be involved in the Gewald condensation reaction to produce aminothiophene derivatives . It can also react with LDA to undergo double deprotonation, giving the 5-lithio derivative .Physical And Chemical Properties Analysis
Thieno[3,4-b]thiophene-2-carboxylic acid is a solid substance . More detailed physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Molecular and Electronic Structure Studies : Thieno[3,4-b]thiophene-2-carboxylic acid has been studied for its molecular and electronic structures using AM1 and MNDO methods, indicating equilibrium between conformations and the importance of rotation barriers in its molecular geometry (Buemi, 1989).
Synthesis of Low Band Gap Organic Semiconductors : It serves as a starting material for the synthesis of fused heterocycles like thieno[3,4-b]thiophene, which are significant for low band gap organic semiconductors used in OLEDs, photovoltaic cells, and electrochromics (Dey et al., 2010).
Involvement in Dye-Sensitized Solar Cells : Poly(thieno[3,4-b]thiophene-2-carboxylic acid) has been synthesized and utilized in dye-sensitized solar cells due to its NIR absorption and low band gap, enhancing the power conversion efficiency of these solar cells (Saji et al., 2010).
Liquid-Crystalline Complexes Formation : It's used for synthesizing novel supramolecular liquid-crystalline complexes, which are formed through intermolecular hydrogen bonding (Tso et al., 1998).
Functionalization of Microporous Metal-Organic Frameworks : A methyl-substituted derivative of thieno[2,3-b]thiophene dicarboxylate has been used in the functionalization of microporous lanthanide-based metal-organic frameworks for sensing activities and magnetic properties (Wang et al., 2016).
Safety And Hazards
While specific safety and hazard information for Thieno[3,4-b]thiophene-2-carboxylic acid is not available, general precautions include avoiding dust formation, avoiding breathing in mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
thieno[2,3-c]thiophene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4O2S2/c8-7(9)5-1-4-2-10-3-6(4)11-5/h1-3H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZBPOIZFVYLFEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC2=CSC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[3,4-b]thiophene-2-carboxylic acid | |
CAS RN |
14630-08-1 | |
Record name | thieno[3,4-b]thiophene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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